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Compound of Interest

Compound Name: Gatifloxacin-d4

Cat. No.: B563244 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Gatifloxacin-d4, a deuterated

isotopologue of the fourth-generation fluoroquinolone antibiotic, Gatifloxacin. This document is

intended for researchers, scientists, and drug development professionals who utilize stable

isotope-labeled compounds in their analytical methodologies.

Core Compound Specifications
Gatifloxacin-d4 is primarily employed as an internal standard in quantitative bioanalytical

assays, particularly those involving liquid chromatography-mass spectrometry (LC-MS/MS). Its

physical and chemical properties are crucial for accurate and reproducible experimental

outcomes.
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Property Value Citations

Chemical Formula C₁₉H₁₈D₄FN₃O₄ [1][2][3]

Molecular Weight 379.42 g/mol [1][2]

Monoisotopic Mass 379.1845 u

CAS Number 1190043-25-4

Synonyms

1-Cyclopropyl-6-fluoro-8-

methoxy-4-oxo-7-(2,2,5,5-

tetradeuterio-3-

methylpiperazin-1-yl)quinoline-

3-carboxylic acid

The Role of Gatifloxacin-d4 in Analytical Chemistry
Gatifloxacin-d4 serves as an ideal internal standard for the quantification of gatifloxacin in

biological matrices such as plasma and ocular biofluids. The inclusion of deuterium atoms

results in a higher mass-to-charge ratio (m/z) compared to the parent compound, Gatifloxacin.

This mass difference allows for the simultaneous detection and differentiation of the analyte

and the internal standard by a mass spectrometer, without significantly altering the chemical

properties and chromatographic retention time. This ensures that any variability during sample

preparation and analysis affects both the analyte and the standard equally, leading to more

accurate and precise quantification.

Experimental Workflow: Quantification of
Gatifloxacin in Biological Samples
The following diagram outlines a typical experimental workflow for the quantification of

Gatifloxacin in a biological matrix using Gatifloxacin-d4 as an internal standard, followed by

LC-MS/MS analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.scbt.com/p/gatifloxacin-d4
https://www.scbt.com/fr/p/gatifloxacin-d4
https://www.syncsci.com/journal/JPBR/article/download/426/357/
https://www.scbt.com/p/gatifloxacin-d4
https://www.scbt.com/fr/p/gatifloxacin-d4
https://www.benchchem.com/product/b563244?utm_src=pdf-body
https://www.benchchem.com/product/b563244?utm_src=pdf-body
https://www.benchchem.com/product/b563244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation LC-MS/MS Analysis

Biological Sample
(e.g., Plasma)

Spike with
Gatifloxacin-d4 (IS)

Protein Precipitation &
Solid Phase Extraction (SPE) Evaporation & Reconstitution Inject into

LC-MS/MS System
Chromatographic Separation

(e.g., C18 column)
Mass Spectrometric Detection

(MRM Mode)
Data Analysis:

Peak Area Ratio (Analyte/IS)

Gatifloxacin
(Analyte)

Accurate Quantification
(LC-MS/MS)

Target of Measurement

Gatifloxacin-d4
(Internal Standard)

Reference for Measurement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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